Cas no 1934949-50-4 (2-Bromo-1-phenylcyclopropane-1-carboxylic acid)

• Product Name: 2-Bromo-1-phenylcyclopropane-1-carboxylic acid
• CAS No: 1934949-50-4
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• MDL: MFCD30537699
• CID: 4630288
• PubChem ID: 13355311
• Update Time: 2025-05-21

2-Bromo-1-phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-phenylcyclopropane-1-carboxylic acid
• CID 13355311
• 2-Bromo-1-phenylcyclopropane-1-carboxylic acid

• MDL： MFCD30537699
• Inchi： 1S/C10H9BrO2/c11-8-6-10(8,9(12)13)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,12,13)
• InChI Key： ROLRQMRYWTXDCH-UHFFFAOYSA-N
• SMILES： BrC1CC1(C(=O)O)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-Bromo-1-phenylcyclopropane-1-carboxylic acid

2-Bromo-1-phenylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

2-Bromo-1-phenylcyclopropane-1-carboxylic acid is a unique organic compound with the CAS number 1934949-50-4. This compound is characterized by its brominated cyclopropane ring system, which makes it an interesting subject in organic chemistry. The molecule consists of a cyclopropane ring substituted with a bromine atom at the 2-position and a phenyl group at the 1-position, along with a carboxylic acid group also attached at the 1-position. This structure gives rise to several intriguing chemical properties and potential applications.

The synthesis of 2-bromo-1-phenylcyclopropane-1-carboxylic acid typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. One common approach involves the bromination of a cyclopropane derivative, followed by substitution reactions to introduce the phenyl and carboxylic acid groups. Researchers have also explored alternative methods, such as using transition metal catalysts, to facilitate these transformations more efficiently.

The physical properties of this compound are influenced by its unique structure. The cyclopropane ring introduces strain into the molecule, which can affect its reactivity and stability. The presence of the bromine atom and phenyl group adds to the complexity of its electronic structure, making it a valuable compound for studying non-covalent interactions and molecular recognition. The carboxylic acid group imparts acidity to the molecule, which can be useful in various chemical reactions, such as esterification or amidation.

Recent research has highlighted the potential applications of 2-bromo-1-phenylcyclopropane-1-carboxylic acid in drug discovery and materials science. Its cyclopropane ring is known to exhibit interesting pharmacological properties, making it a promising candidate for developing new therapeutic agents. Additionally, the compound's ability to form stable complexes with other molecules has led to its use in supramolecular chemistry and nanotechnology.

In terms of biological activity, studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug development. However, further research is needed to fully understand its pharmacokinetics and toxicity profile.

The study of 2-bromo-1-phenylcyclopropane-1-carboxylic acid has also contributed to our understanding of cyclopropane chemistry. Its reactivity under various conditions has been extensively investigated, providing insights into the mechanisms of ring-opening reactions and intermolecular interactions. These findings have important implications for designing more efficient synthetic routes and developing novel materials.

In conclusion, 2-bromo-1-phenylcyclopropane-1-carboxylic acid is a fascinating compound with a wealth of chemical properties and potential applications. Ongoing research continues to uncover new aspects of its behavior, making it an essential subject for further exploration in organic chemistry and related fields.